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Compound of Interest

Compound Name: Thymohydroquinone

Cat. No.: B1683140 Get Quote

Essential Safety and Handling Guide for
Thymohydroquinone
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with Thymohydroquinone (CAS No: 2217-60-9). Adherence to these

procedures is essential for ensuring personal safety and maintaining a secure laboratory

environment.

Understanding the Hazards
Thymohydroquinone is classified with the following hazards according to the Globally

Harmonized System (GHS)[1]:

Harmful if swallowed (Acute Toxicity - Oral, Category 4)[1].

Causes skin irritation (Skin Irritation, Category 2)[1].

Causes serious eye irritation (Eye Irritation, Category 2A)[1].

May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure, Category

3)[1].

Immediate medical attention is necessary in case of accidental ingestion or significant

exposure. Symptoms of poisoning may be delayed for several hours[1].
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Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for all procedures involving

Thymohydroquinone to ensure appropriate PPE is selected. The following table summarizes

the minimum required PPE.

Protection Type Required Equipment Specifications and Rationale

Eye/Face Protection
Tightly fitting safety goggles

with side-shields

Conforms to EN 166 (EU) or

NIOSH (US) standards to

protect against splashes and

dust[2][3]. A face shield may

be required for splash-prone

procedures[4][5][6].

Skin Protection
Chemical-resistant gloves and

impervious clothing/lab coat

Gloves must be inspected prior

to use. Contaminated gloves

should be disposed of properly.

Wash and dry hands after

handling[2][3]. A long-sleeved

gown is required to protect the

body[5].

Respiratory Protection
Use in a well-ventilated area

(e.g., fume hood)

If ventilation is inadequate,

exposure limits are exceeded,

or irritation occurs, a full-face

respirator with an appropriate

filter should be used[1][2][3].

Quantitative Safety Data
The following table summarizes key quantitative data for Thymohydroquinone and its parent

compound, Thymoquinone, for risk assessment purposes.
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Data Point Value Source/Context

LD50 (Intraperitoneal) 25 mg/kg (rat)
Acute toxicity value for

Thymohydroquinone[1].

IC50 (DPPH radical

scavenging)
2.4 µg/mL

Antioxidant activity of

Thymohydroquinone in a cell-

free assay[7].

IC50 (A2780 ovarian cancer

cells)
3.1 µM

In vitro anticancer activity of

Thymohydroquinone[7].

IC50 (OVCAR-8 ovarian

cancer cells)
8.9 µM

In vitro anticancer activity of

Thymohydroquinone[7].

IC50 (CIS-A2780 ovarian

cancer cells)
9.8 µM

In vitro anticancer activity of

Thymohydroquinone[7].

NOAEL (No-Adverse-Effect-

Level)
5 mg/kg (rat)

Subchronic (90-day) toxicity

study for Thymoquinone

(parent compound)[8].

Safe Daily Dosage (Human

Equivalent)
< 48.6 mg per adult

Calculated safe daily dosage

for Thymoquinone (parent

compound)[8][9].

Operational Plans
Safe Handling and Storage Protocol

Engineering Controls: Always handle Thymohydroquinone in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure[3][10][11].

General Hygiene:

Avoid breathing dust, fumes, or vapors[1].

Do not eat, drink, or smoke in the handling area[2].

Wash hands thoroughly with soap and water after handling and before breaks[1].
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Keep the compound away from foodstuffs and beverages[1].

Clothing:

Wear suitable protective clothing[3][10].

Immediately remove and launder any soiled or contaminated clothing before reuse[1][2].

Storage:

Store the container tightly sealed in a dry, cool, and well-ventilated place[3][11].

Keep away from sources of ignition[1].

Emergency First Aid Procedures
If Swallowed: Immediately call a poison control center or doctor. Rinse mouth[1][2].

If on Skin: Immediately wash the affected area with plenty of soap and water. If skin irritation

occurs, seek medical attention[1][2][10].

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do so. Continue rinsing. If eye irritation persists, get medical advice[1][11].

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention if you feel unwell[2][10][11].

Spill and Disposal Plan
Spill Containment:

Ensure adequate ventilation and wear full PPE.

Prevent dust formation[2][10].

For spills, sweep up the material and place it into a suitable, closed container for

disposal[11].

Avoid allowing the chemical to enter drains or surface water[2][10].
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Disposal:

Dispose of the chemical and any contaminated materials (e.g., gloves, containers) through

an approved waste disposal plant[11].

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocol Example: Solution
Preparation for HPLC Analysis
This protocol outlines the preparation of a Thymohydroquinone solution for analysis, a

common laboratory procedure where strict adherence to safety is paramount.

Preparation: Don all required PPE (lab coat, safety goggles, and chemical-resistant gloves)

before entering the designated handling area (fume hood).

Weighing: Accurately weigh the desired amount of solid Thymohydroquinone (e.g., 80-150

mg) directly into a 10 mL volumetric flask inside a chemical fume hood to contain any dust[9].

Dissolution: While still in the fume hood, add methanol to the flask to the 10 mL mark. Seal

the flask securely.

Mixing: Vortex the flask for approximately one minute to ensure complete dissolution of the

solid[8][9].

Filtration and Transfer: Using a single-use syringe, draw the methanolic solution and pass it

through a 0.2 µm membrane filter directly into a labeled HPLC vial[8].

Cleanup: Dispose of all contaminated materials, including the syringe, filter, and any cleaning

wipes, in the designated hazardous waste container.

Final Steps: Thoroughly wash hands and any exposed skin after completing the procedure.
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase 4. Emergency Response
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Decontaminate Glassware
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(Skin/Eye/Inhalation)

Segregate Waste
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Waste Handler

Remove & Dispose PPE

Contain & Clean Up

Administer First Aid
& Seek Medical Attention

Click to download full resolution via product page

Caption: Workflow for Safely Handling Thymohydroquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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